Cas no 2548993-35-5 (N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide)

N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide structure
2548993-35-5 structure
Product Name:N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
CAS No:2548993-35-5
MF:C13H17BrN4O
MW:325.204281568527
CID:5310898
PubChem ID:154582457
Update Time:2025-09-23

N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
    • F6788-7678
    • 2548993-35-5
    • AKOS040729886
    • N-[[1-(5-Bromo-2-pyrimidinyl)-3-azetidinyl]methyl]-N-methylcyclopropanecarboxamide
    • Inchi: 1S/C13H17BrN4O/c1-17(12(19)10-2-3-10)6-9-7-18(8-9)13-15-4-11(14)5-16-13/h4-5,9-10H,2-3,6-8H2,1H3
    • InChI Key: VAHKTXLBIUSRMM-UHFFFAOYSA-N
    • SMILES: C1(C(N(CC2CN(C3=NC=C(Br)C=N3)C2)C)=O)CC1

Computed Properties

  • Exact Mass: 324.05857g/mol
  • Monoisotopic Mass: 324.05857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.525±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 495.4±37.0 °C(Predicted)
  • pka: 2.44±0.42(Predicted)

N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6788-7678-2μmol
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
2μmol
$85.5 2023-09-07
Life Chemicals
F6788-7678-5μmol
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
5μmol
$94.5 2023-09-07
Life Chemicals
F6788-7678-10μmol
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
10μmol
$103.5 2023-09-07
Life Chemicals
F6788-7678-20μmol
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
20μmol
$118.5 2023-09-07
Life Chemicals
F6788-7678-1mg
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
1mg
$81.0 2023-09-07
Life Chemicals
F6788-7678-2mg
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
2mg
$88.5 2023-09-07
Life Chemicals
F6788-7678-3mg
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
3mg
$94.5 2023-09-07
Life Chemicals
F6788-7678-4mg
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
4mg
$99.0 2023-09-07
Life Chemicals
F6788-7678-5mg
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
5mg
$103.5 2023-09-07
Life Chemicals
F6788-7678-10mg
N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide
2548993-35-5
10mg
$118.5 2023-09-07

Additional information on N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide

N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide: A Promising Compound in Modern Biomedical Research

N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide is a highly specialized organic compound with a unique molecular architecture that has garnered significant attention in the field of biomedical research. This compound, identified by its CAS No. 2548993-35-5, represents a novel class of molecules that combine structural elements from multiple pharmacological domains. The chemical structure of this molecule features a 5-bromopyrimidin-2-yl group attached to a azetidin-3-yl ring, which is further connected to a cyclopropanecarboxamide moiety through a methylene bridge. This intricate arrangement of functional groups suggests potential for diverse biological activities, making it a subject of intense investigation in recent years.

Recent studies have highlighted the significance of 5-bromopyrimidin-2-yl derivatives in modulating cellular signaling pathways. The bromine atom at the 5-position of the pyrimidine ring is known to enhance the electrophilic character of the molecule, which may facilitate interactions with nucleophilic residues in target proteins. This property is particularly relevant in the context of azetidin-3-yl moieties, which are often used as structural analogs of amino acid residues in enzyme active sites. The combination of these two functional groups in N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide may enable it to act as a competitive inhibitor or modulator of specific enzymatic activities, a topic that has been extensively explored in recent publications.

The cyclopropanecarboxamide fragment in this molecule is of particular interest due to its ability to form strained carbon-carbon bonds, which can influence the molecule's conformational flexibility and reactivity. Researchers have demonstrated that cyclopropane rings can serve as valuable scaffolds for drug development, particularly in the design of molecules targeting G protein-coupled receptors (GPCRs) and ion channels. The presence of this ring in N-{[1-(5-bromopyrimid,2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide suggests potential applications in the modulation of membrane-bound signaling systems, an area that is currently being actively explored in pharmaceutical research.

One of the most promising aspects of this compound is its potential role in the treatment of neurodegenerative disorders. Recent studies have shown that molecules containing 5-bromopyrimidin-2-yl groups can exhibit neuroprotective effects by modulating oxidative stress and mitochondrial dysfunction. The azetidin-3-yl moiety may further contribute to these effects by interacting with specific targets in neuronal cells. This dual functionality makes N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide a compelling candidate for further investigation in the context of Alzheimer's disease and Parkinson's disease research.

From a synthetic perspective, the preparation of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide involves a series of well-defined chemical transformations. The key synthetic route typically begins with the functionalization of a 5-bromopyrimidin-2-yl core, followed by the incorporation of a azetidin-3-yl group through ring-opening reactions. The final step involves the attachment of the cyclopropanecarboxamide moiety, which requires precise control of reaction conditions to maintain the stability of the strained cyclopropane ring. These synthetic strategies have been optimized in recent years to improve yield and purity, as reported in several high-impact journals.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity, suggesting potential applications in the development of targeted therapies. These findings are particularly relevant in the context of cancer treatment, where the ability to selectively target oncogenic proteins is a major therapeutic goal. The unique combination of functional groups in this molecule may enable it to interact with multiple targets simultaneously, a property that is increasingly being explored in the design of multitarget drugs.

Experimental studies have also demonstrated the potential of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide in modulating immune responses. The 5-bromopyrimidin-2-yl group has been shown to influence the activity of cytokines, while the azetidin-3-yl moiety may interfere with the function of immune cells. These properties suggest potential applications in the treatment of autoimmune diseases and inflammatory conditions, areas where there is a significant unmet medical need. Ongoing research is focused on understanding the precise mechanisms by which this compound exerts its immunomodulatory effects.

The pharmacokinetic profile of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide is another area of active investigation. Researchers are exploring how the molecular structure of this compound influences its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the cyclopropanecarboxamide moiety may affect the molecule's solubility and permeability, which are critical factors in drug development. These studies are essential for predicting the therapeutic potential of this compound and optimizing its use in clinical settings.

Despite the promising findings, there are still significant challenges in the development of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide as a therapeutic agent. One of the primary concerns is the potential for off-target effects, which could lead to unwanted side effects. Researchers are working to address this issue by conducting extensive in vitro and in vivo studies to evaluate the safety and efficacy of this compound. These studies are critical for ensuring that the therapeutic benefits of this molecule outweigh any potential risks.

In conclusion, N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide represents a fascinating intersection of chemical structure and biological function. Its unique molecular architecture offers a wide range of potential applications in the treatment of various diseases. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies. The ongoing exploration of its properties and mechanisms of action is expected to yield valuable insights that could ultimately lead to the creation of more effective and targeted treatments for a variety of medical conditions.

Further research is needed to fully understand the potential of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide and to address the challenges associated with its development. The interdisciplinary nature of this research, involving fields such as organic chemistry, pharmacology, and computational biology, highlights the complexity and importance of this molecule. As scientists continue to unravel the mysteries of this compound, it is hoped that it will contribute to the advancement of medical science and the improvement of patient outcomes in the treatment of various diseases.

Ultimately, the study of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide exemplifies the power of chemical innovation in the pursuit of new therapeutic solutions. The combination of its unique structural features with the potential for diverse biological activities makes it a particularly promising candidate for further investigation. As research in this area progresses, it is anticipated that this compound will continue to generate significant interest and contribute to the ongoing development of novel treatments for a wide range of medical conditions.

For those interested in the latest developments in the study of N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide, it is recommended to consult recent publications in reputable scientific journals and attend relevant conferences. These resources provide valuable insights into the current state of research and the potential future directions of this field. The continued exploration of this compound is likely to yield important discoveries that could have a significant impact on the field of medicine and the treatment of various diseases.

In summary, the research on N-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylcyclopropanecarboxamide is an exciting and dynamic area of study with the potential to make significant contributions to the field of medicine. The interdisciplinary nature of this research underscores the importance of collaboration and innovation in the pursuit of new therapeutic solutions. As scientists continue to explore the properties and applications of this compound, it is expected that it will play an increasingly important role in the development of new treatments for a wide range of medical conditions.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.